Cas no 2138033-67-5 (6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol)

• Product Name: 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol
• CAS No: 2138033-67-5
• MF: C₁₇H₃₁NO
• MW: 265.434145212173
• CID: 5761709
• PubChem ID: 165962028
• Update Time: 2025-06-18

6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 2138033-67-5
• EN300-1161672
• 6-(3-ethylpiperidin-1-yl)spiro[4.5]decan-8-ol
• 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol

• Inchi： 1S/C17H31NO/c1-2-14-6-5-11-18(13-14)16-12-15(19)7-10-17(16)8-3-4-9-17/h14-16,19H,2-13H2,1H3
• InChI Key： XGDAQYCQABHHII-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N1CCCC(CC)C1

Computed Properties

• Exact Mass: 265.240564612g/mol
• Monoisotopic Mass: 265.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 23.5Ų

Additional information on 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol

Introduction to 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138033-67-5)

6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2138033-67-5, belongs to a class of molecules that exhibit promising properties for drug discovery and development. The spirocyclic core, consisting of a fusion of two rings, imparts distinct steric and electronic characteristics that make this molecule a compelling candidate for further investigation.

The molecular structure of 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol features a spiro linkage between a cyclopentane ring and a decanol moiety, with an ethylpiperidine substituent attached to the spiro carbon. This arrangement creates a rigid yet flexible scaffold that can interact with biological targets in diverse ways. The presence of the ethylpiperidine group, in particular, suggests potential for receptor binding and modulation, which is a key consideration in the design of novel therapeutic agents.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic core in 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol contributes to its stability and bioavailability, making it an attractive scaffold for drug development. Additionally, the ethylpiperidine moiety is known to enhance solubility and metabolic stability, further improving its pharmacokinetic profile.

Current research in the field of medicinal chemistry has highlighted the potential of 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol as a lead compound for the development of new drugs targeting various diseases. Studies have shown that spirocyclic compounds can interfere with key enzymatic pathways and receptor interactions, making them valuable candidates for therapeutic intervention. For instance, derivatives of this class have been explored for their anti-inflammatory, analgesic, and neuroprotective properties.

The synthesis of 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Modern techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled chemists to construct the spirocyclic core with high precision, facilitating further structural optimization.

One of the most intriguing aspects of 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol is its potential for modulating central nervous system (CNS) receptors. The ethylpiperidine group is known to interact with serotonin receptors, which are implicated in mood regulation and cognitive function. Preliminary studies suggest that this compound may have therapeutic effects in conditions such as depression and anxiety disorders. Additionally, its spirocyclic structure may allow it to cross the blood-brain barrier more effectively than linear analogs, enhancing its bioavailability.

The pharmacological profile of 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol is further enhanced by its ability to undergo metabolic transformations that yield active metabolites. These metabolites can exhibit different biological activities compared to the parent compound, providing additional opportunities for therapeutic intervention. Understanding the metabolic pathways involved in the biotransformation of this compound is crucial for optimizing its pharmacological effects and minimizing potential side effects.

In conclusion, 6-(3-Ethylpiperidin-1-yl)spiro[4.5]decan-8-ol (CAS No. 2138033-67-5) represents a promising candidate for drug discovery and development due to its unique structural features and potential biological activities. The combination of a spirocyclic core and an ethylpiperidine substituent makes this compound well-suited for modulating CNS receptors and other biological targets. As research continues to uncover new applications for this molecule, it is likely that 6-(3-Ethylpiperidin-1-ylospiro[4.5]decan-8-o) will play an increasingly important role in the development of novel therapeutic agents.